Cas no 99-69-4 (b-Alanine,N-(2-carboxyethyl)-N-nitro-)
99-69-4 structure
Product Name:b-Alanine,N-(2-carboxyethyl)-N-nitro-
b-Alanine,N-(2-carboxyethyl)-N-nitro- Chemical and Physical Properties
Names and Identifiers
-
- b-Alanine,N-(2-carboxyethyl)-N-nitro-
- 3-[2-carboxyethyl(nitro)amino]propanoic acid
- N-(2-carboxyethyl)-N-nitro-beta-alanine
- AKOS024356355
- DTXSID9059200
- NSC-206121
- NSC206121
- 3,3'-(nitroazanediyl)dipropanoic acid
- beta-Alanine, N-(2-carboxyethyl)-N-nitro-
- EINECS 202-779-4
- 3-04-00-01292 (Beilstein Handbook Reference)
- .beta.-Alanine, N-(2-carboxyethyl)-N-nitro-
- 99-69-4
- 4-nitro-4-azaheptanedioic acid
- 3,3'-Nitroiminodipropionic acid
- NSC 206121
- 3,3'-(nitroimino)dipropanoic acid
- Propionic acid, 3,3'-(nitroimino)di-
- 9PVE4YHT6P
- Propionic acid, 3,3'-nitroiminodi-
- Propionic acid,3'-(nitroimino)di-
- BRN 1795030
- 3-(2-carboxyethyl-nitroamino)propanoic acid
- MXPYFZODOSRODU-UHFFFAOYSA-N
- 2,2'-Dicarboxy-N-nitrodiethylamine acid
- N-(2-Carboxyethyl)-N-nitro-.beta.-alanine
- NS00040558
-
- Inchi: 1S/C6H10N2O6/c9-5(10)1-3-7(8(13)14)4-2-6(11)12/h1-4H2,(H,9,10)(H,11,12)
- InChI Key: MXPYFZODOSRODU-UHFFFAOYSA-N
- SMILES: OC(CCN(CCC(=O)O)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 206.05388604g/mol
- Monoisotopic Mass: 206.05388604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Density: 1.5651 (rough estimate)
- Boiling Point: 344.99°C (rough estimate)
- Refractive Index: 1.5010 (estimate)
b-Alanine,N-(2-carboxyethyl)-N-nitro- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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